Cas no 609335-25-3 (3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 609335-25-3
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5843862
• PubChem ID: 3523156
• Update Time: 2025-05-24

3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS001138034
• CCG-142601
• Z15400506
• AT-057/41785461
• 3-[2-(4-tert-butylphenoxy)ethyl]-1,3-benzoxazol-2(3H)-one
• 3-(2-(4-(tert-butyl)phenoxy)ethyl)benzo[d]oxazol-2(3H)-one
• HMS1631C22
• 609335-25-3
• 3-[2-(4-tert-butylphenoxy)ethyl]-1,3-benzoxazol-2-one
• F1764-0016
• 3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C19H21NO3/c1-19(2,3)14-8-10-15(11-9-14)22-13-12-20-16-6-4-5-7-17(16)23-18(20)21/h4-11H,12-13H2,1-3H3
• InChI Key： ALWHABGQDOZDSX-UHFFFAOYSA-N
• SMILES： O(CCN1C(=O)OC2C=CC=CC1=2)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one

Comprehensive Overview of 3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 609335-25-3)

The compound 3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 609335-25-3) is a specialized chemical entity that has garnered significant attention in the fields of organic synthesis and material science. This benzoxazolone derivative is characterized by its unique molecular structure, which combines a benzoxazol-2-one core with a 4-tert-butylphenoxy ethyl side chain. Such structural features make it a valuable intermediate in the development of advanced materials and functional compounds.

In recent years, the demand for high-performance organic compounds has surged, driven by applications in pharmaceuticals, agrochemicals, and specialty chemicals. The 3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one stands out due to its potential as a building block for synthesizing more complex molecules. Researchers are particularly interested in its electron-rich aromatic system, which can enhance the properties of polymers and coatings, offering improved durability and thermal stability.

One of the most frequently searched questions related to this compound is: "What are the applications of benzoxazolone derivatives in modern chemistry?" The answer lies in their versatility. Benzoxazolone derivatives are widely used as UV absorbers, fluorescent probes, and ligands in catalysis. The presence of the 4-tert-butylphenoxy group in this particular derivative further enhances its lipophilicity, making it suitable for applications requiring solubility in non-polar solvents.

Another hot topic in the scientific community is the sustainable synthesis of such compounds. With growing environmental concerns, researchers are exploring green chemistry approaches to produce 3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one with minimal waste and energy consumption. Techniques like microwave-assisted synthesis and catalytic hydrogenation are being investigated to optimize the production process.

The compound's molecular structure also makes it a candidate for drug discovery. While it is not a pharmaceutical itself, its scaffold is being studied for potential bioactive properties. For instance, benzoxazolone derivatives have shown promise as anti-inflammatory and antioxidant agents in preliminary studies. This has led to increased interest in structure-activity relationship (SAR) studies to explore its therapeutic potential.

From an industrial perspective, the stability and compatibility of 3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one with other chemicals are critical. Manufacturers often inquire about its storage conditions and handling precautions. Proper storage in a cool, dry place away from direct sunlight is recommended to maintain its integrity. Additionally, its compatibility with common solvents like dichloromethane and ethyl acetate makes it a convenient choice for various formulations.

In conclusion, 3-[2-(4-tert-butylphenoxy)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 609335-25-3) is a multifaceted compound with broad applications in research and industry. Its unique chemical properties and structural features position it as a valuable asset in the development of innovative materials and potential therapeutics. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in advanced chemical research.